Cas no 1879091-89-0 (3-(2-Thienyl)benzenesulfonyl fluoride)

• Product Name: 3-(2-Thienyl)benzenesulfonyl fluoride
• CAS No: 1879091-89-0
• MF: C₁₀H₇FO₂S₂
• MW: 242.289783716202
• CID: 5407285
• Update Time: 2025-05-23

3-(2-Thienyl)benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Thienyl)benzenesulfonyl fluoride

• Inchi： 1S/C10H7FO2S2/c11-15(12,13)9-4-1-3-8(7-9)10-5-2-6-14-10/h1-7H
• InChI Key： OPLJATULIOXBQO-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC(C2SC=CC=2)=C1

Experimental Properties

• Density: 1.385±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 358.3±25.0 °C(Predicted)

Additional information on 3-(2-Thienyl)benzenesulfonyl fluoride

Introduction to 3-(2-Thienyl)benzenesulfonyl fluoride (CAS No. 1879091-89-0)

3-(2-Thienyl)benzenesulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 1879091-89-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry, particularly in the development of biologically active molecules.

The structural framework of 3-(2-Thienyl)benzenesulfonyl fluoride consists of a benzene ring substituted with a thienyl group at the 2-position and a sulfonyl fluoride moiety at the 3-position. The presence of the sulfonyl fluoride group enhances the electrophilicity of the benzene ring, making it an attractive intermediate for various chemical transformations. Specifically, the sulfonyl fluoride can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups, which is crucial in medicinal chemistry for constructing complex drug molecules.

In recent years, 3-(2-Thienyl)benzenesulfonyl fluoride has been explored as a key intermediate in the synthesis of sulfonamide derivatives. Sulfonamides are a major class of pharmacologically active compounds, exhibiting a broad spectrum of biological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer properties. The ability to efficiently introduce sulfonamide groups into target molecules has made 3-(2-Thienyl)benzenesulfonyl fluoride a valuable tool in drug discovery pipelines.

One of the most compelling applications of 3-(2-Thienyl)benzenesulfonyl fluoride is in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes play critical roles in numerous biological pathways, and modulating their activity is often essential for therapeutic intervention. For instance, researchers have utilized 3-(2-Thienyl)benzenesulfonyl fluoride to synthesize inhibitors of carbonic anhydrase, an enzyme involved in various physiological processes such as respiration and acid-base balance. The thienyl group provides structural rigidity and can be further modified to optimize binding interactions with the target enzyme.

Moreover, the thienyl moiety in 3-(2-Thienyl)benzenesulfonyl fluoride offers additional opportunities for molecular diversification. Thiophene derivatives are known for their stability and compatibility with biological systems, making them suitable candidates for drug development. The combination of the sulfonyl fluoride and thienyl groups allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in determining drug efficacy and safety.

Recent advances in computational chemistry have further enhanced the utility of 3-(2-Thienyl)benzenesulfonyl fluoride. Molecular modeling studies have demonstrated that modifications to the thienyl ring can significantly influence binding affinity and selectivity. These insights have guided researchers in designing more potent and selective inhibitors with reduced off-target effects. For example, computational screening has identified novel analogs of 3-(2-Thienyl)benzenesulfonyl fluoride that exhibit improved activity against specific enzymes while maintaining high selectivity over related family members.

The synthetic methodologies involving 3-(2-Thienyl)benzenesulfonyl fluoride have also seen significant refinements. Modern synthetic approaches emphasize efficiency, sustainability, and scalability, ensuring that pharmaceutical manufacturers can produce these compounds on an industrial scale without compromising quality or environmental standards. Catalytic methods have been particularly successful in facilitating key transformations while minimizing waste generation.

In conclusion,3-(2-Thienyl)benzenesulfonyl fluoride (CAS No. 1879091-89-0) represents a versatile and valuable building block in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it instrumental in developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and refine synthetic strategies,3-(2-Thienyl)benzenesulfonyl fluoride is poised to remain a cornerstone compound in medicinal chemistry.